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Compound of Interest

Compound Name: AMXT-1501 tetrahydrochloride

Cat. No.: B8081543 Get Quote

AMXT-1501 tetrahydrochloride, a polyamine transport inhibitor under investigation for cancer

therapy, is classified as a non-hazardous substance.[1] Despite this classification, adherence to

standard laboratory safety protocols is essential to ensure a safe working environment for all

personnel. This guide provides detailed procedures for the proper handling and disposal of

AMXT-1501 tetrahydrochloride, designed for researchers, scientists, and drug development

professionals.

Physical and Chemical Properties
Property Value

Formula C₃₂H₇₂Cl₄N₆O₂

Molecular Weight 714.77 g/mol

CAS Number 2444815-84-1

Data sourced from MedChemExpress Safety

Data Sheet[1]

Handling and Storage
Precautions for Safe Handling:

Avoid inhalation of dust and aerosols.[1]
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Prevent contact with skin and eyes.[1]

Utilize in areas with adequate exhaust ventilation.[1]

Recommended Storage:

Store in a cool, well-ventilated area with the container tightly sealed.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperature is 4°C, sealed and protected from moisture and light.[1]

For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month, sealed

and away from moisture and light.[1][2]

Disposal Procedures
While AMXT-1501 tetrahydrochloride is not classified as a hazardous substance, it is

imperative to follow local, state, and federal regulations for the disposal of chemical waste.

Step-by-Step Disposal Protocol:

Consult Local Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) office for specific guidelines on non-hazardous chemical waste

disposal.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling the material for disposal.

Waste Collection:

Solid Waste: Collect unadulterated solid AMXT-1501 tetrahydrochloride in a clearly

labeled, sealed container designated for non-hazardous chemical waste.

Liquid Waste (Solutions): Collect solutions containing AMXT-1501 tetrahydrochloride in

a compatible, sealed, and clearly labeled waste container. Do not mix with hazardous

waste streams unless explicitly permitted by your institution's EHS guidelines.
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Labeling: Clearly label the waste container with "AMXT-1501 tetrahydrochloride" and

indicate that it is "non-hazardous chemical waste."

Storage Pending Disposal: Store the waste container in a designated, secure area away

from incompatible materials until it can be collected by your institution's waste management

service.

Experimental Workflow & Logical Relationships
Disposal Workflow for AMXT-1501 Tetrahydrochloride
The following diagram outlines the decision-making process for the proper disposal of AMXT-
1501 tetrahydrochloride.
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Disposal Workflow for AMXT-1501 Tetrahydrochloride

Start: AMXT-1501 Tetrahydrochloride Waste

Consult Institutional EHS Guidelines

Classified as Hazardous?

Dispose as Non-Hazardous Chemical Waste

No (Per SDS)

Follow Hazardous Waste Disposal Protocol

Yes

Wear Appropriate PPE

Collect in Labeled, Sealed Container

Store in Designated Area for Pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for AMXT-1501 tetrahydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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